2-((4-amino-6-(4-isopropylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-oxo-6-[(4-propan-2-ylphenyl)methyl]-1,2,4-triazin-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H25N5O3S/c1-14(2)16-10-8-15(9-11-16)12-18-21(29)27(23)22(26-25-18)31-13-20(28)24-17-6-4-5-7-19(17)30-3/h4-11,14H,12-13,23H2,1-3H3,(H,24,28)
• InChI Key: NDCIHACDWJGLLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CC2=NN=C(N(C2=O)N)SCC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C22H25N5O3S
• Molecular Weight: 439.5 g/mol
• CAS No.: 886960-02-7

Description

2-((4-amino-6-(4-isopropylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O3S and its molecular weight is 439.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A study on the synthesis and biological activity of acetamides and arylureas derived from amino-alkoxyphenyl-oxa(thia)diazoles revealed the anti-inflammatory and analgesic activities of bicyclic derivatives. This research highlights the potential therapeutic applications of compounds related to the given chemical structure in treating inflammation and pain (Mazzone et al., 1987).

Antimicrobial Properties

Research on new 5-amino-3-(substituted-amino)-6-(fluoro/nitro)aryl-1,2,4-triazine derivatives as lamotrigine analogs demonstrated their in vitro antibacterial efficacy. Some compounds showed notable activity against various bacterial strains, indicating their potential as antimicrobial agents (Alharbi & Alshammari, 2019).

Environmental Science and Herbicide Research

A study on the adsorption, bioactivity, and evaluation of soil tests for alachlor, acetochlor, and metolachlor examined the environmental impact of these herbicides. Understanding the behavior of such chemicals in soil and water is crucial for developing more environmentally friendly agricultural practices (Weber & Peter, 1982).

Drug Design and Discovery

Research into green approaches for drug design highlighted the synthesis of analgesic and antipyretic compounds as environmentally friendly alternatives to traditional methods. This study represents an important step towards more sustainable pharmaceutical manufacturing processes (Reddy et al., 2014).